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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601

An In-depth Technical Guide to the Physical Properties of Glyceryl Monomethacrylate

Introduction

Glyceryl monomethacrylate (GMA) is a hydrophilic monomer that possesses both a
methacrylate group and hydroxyl functionalities.[1][2] This bifunctional nature makes it a
versatile building block in polymer chemistry, enabling the creation of materials with tailored
properties such as hydrophilicity, adhesion, and cross-linking capabilities.[1][2] GMA is
particularly significant in the development of biomedical materials, including hydrogels for drug
delivery and soft contact lenses, as well as in the formulation of hydrophilic coatings,
adhesives, and sealants.[1][2][3] This guide provides a comprehensive overview of the core
physical properties of glyceryl monomethacrylate, intended for researchers, scientists, and
professionals in drug development.

Core Physical Properties

The physical characteristics of glyceryl monomethacrylate are crucial for its handling,
processing, and application in various fields. The following table summarizes its key
guantitative physical properties.
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Property Value Conditions
Molecular Weight 160.17 g/mol

Density 1.1150 g/cm3 20.0 °C
1.2+0.1 g/cm3

Boiling Point 95-97°C 0.067 hPa
310.3+32.0°C 760 mmHg

Melting Point <-10°C

Refractive Index 1.47

1.476

Viscosity (Dynamic) 203 mPa:-s 20 °C
45.5 mPa:s 40 °C

Solubility in Water

Miscible (1000 g/L)

20 °C, pH 5.4 - 5.7

Partition Coefficient (log Kow) -0.12 23°C,pH 6.2
Vapor Pressure 0.000625 hPa 25°C
Flash Point >100 °C Closed cup

Experimental Protocols

The determination of the physical properties of glyceryl monomethacrylate follows standardized

experimental protocols, many of which are outlined by the Organisation for Economic Co-

operation and Development (OECD) guidelines.

Density

The density of liquid substances like glyceryl monomethacrylate is commonly determined using
the ASTM D1298 method.[4] This protocol involves the use of a hydrometer to measure the

relative density of the liquid, which can then be converted to density.

Viscosity
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The dynamic viscosity of glyceryl monomethacrylate was determined according to OECD
Guideline 114.[5] This method typically employs a rotational viscometer, which measures the
torgue required to rotate a spindle in the fluid at a constant speed. The viscosity is then
calculated from the torque, the spindle's geometry, and the rotational speed.

Solubility in Water

The water solubility was established using OECD Guideline 105.[4][5] This guideline describes
several methods for determining the solubility of a substance in water, including the flask
method, the elution column method, and the slow-stirring method. For a substance that is
miscible with water, this is typically determined by visual inspection of mixing different
proportions of the substance with water.

Partition Coefficient (n-octanol/water)

The partition coefficient (log Kow) was determined following OECD Guideline 107.[4][5] This
value, which indicates the lipophilicity of a substance, is typically measured using the shake-
flask method. This involves dissolving the substance in a mixture of n-octanol and water,
allowing the two phases to separate, and then measuring the concentration of the substance in
each phase.

Boiling Point

The boiling point at reduced pressure was determined from literature data.[5][6] For the boiling
point at atmospheric pressure, a calculated value is often provided.[7] It is noted that glyceryl
monomethacrylate cannot be distilled at normal pressure without decomposition.[5][6]

Flash Point

The flash point was determined using the closed-cup method as described in Directive
92/69/EEC, A.9.[4][6] This method involves heating the substance in a closed container and
introducing an ignition source at regular temperature intervals to determine the lowest
temperature at which the vapors will ignite.

Synthesis and Characterization Workflow

The following diagrams illustrate the synthesis of glyceryl monomethacrylate and a general
workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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